Cas no 1877310-63-8 ()

1877310-63-8 structure

1877310-63-8 structure

Product Name:

CAS No:1877310-63-8

Molecular Formula:C₃₀H₄₆N₄PdSi₂

Molecular Weight:625.304047107697

CID:5688772

Properties

Names and Identifiers

- InChIKey： LRNSGZXUFOXXPA-UHFFFAOYSA-N
- Inchi： 1S/2C8H11Si.2C7H12N2.Pd/c2*1-9(2)8-6-4-3-5-7-8;2*1-6-7(2)9(4)5-8(6)3;/h2*3-7H,1-2H3;2*1-4H3;
- SMILES： [Pd](=C1N(C(C)=C(C)N1C)C)(=C1N(C(C)=C(C)N1C)C)([Si](C1C=CC=CC=1)(C)C)[Si](C1C=CC=CC=1)(C)C

Synthesis

Synthetic Circuit 1

1699767-58-2

1699767-58-2

141556-40-3

141556-40-3

501-65-5

501-65-5

185990-03-8

185990-03-8

1877310-63-8

1877310-63-8

1699767-59-3

1699767-59-3

73183-34-3

73183-34-3

Reaction Conditions

1.1R:Me2CHOH, R:t-BuOK, S:PhMe, 4.5 h, rt
1.218 h, rt
2.1S:PhMe, 0.5 h, rt
3.1S:C6D6

Reference

: (N-Heterocyclic Carbene)2-Pd(0)-Catalyzed Silaboration of Internal and Terminal Alkynes: Scope and Mechanistic Studies

By Ansell, Melvyn B. et al, ACS Catalysis, 2016, 6(4), 2192-2196

Raw materials

Preparation Products

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